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Compound of Interest

Compound Name: Ethyl 9-decenoate

Cat. No.: B1196359 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Ethyl 9-decenoate are paramount for laboratory safety and

operational integrity. This document provides a comprehensive guide to the personal protective

equipment (PPE), operational procedures, and disposal plans for Ethyl 9-decenoate.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Ethyl 9-decenoate is not readily

available. The following recommendations are based on the known physical and chemical

properties of this compound and safety information for structurally similar fatty acid esters. It is

crucial to handle this substance with care and to supplement this guidance with your

institution's specific safety protocols.

Physical and Chemical Properties
A clear understanding of a substance's properties is fundamental to its safe handling.
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Property Value Source(s)

Molecular Formula C₁₂H₂₂O₂ [1][2][3]

Molecular Weight 198.30 g/mol [1][2]

Appearance
Colorless clear liquid

(estimated)
[2][4]

Boiling Point
249.00 to 250.00 °C at 760

mmHg
[2][4]

Flash Point 100.56 °C (213.00 °F) [2][4]

Specific Gravity 0.874 to 0.879 @ 25.00 °C [4]

Solubility
Insoluble in water, soluble in

alcohol.[4]

Personal Protective Equipment (PPE)
The following PPE is recommended for the routine handling of Ethyl 9-decenoate in a

laboratory setting.

Protection Type Recommended Equipment Rationale

Eye/Face Protection

Chemical safety goggles

meeting ANSI Z87.1 or

equivalent standards.

Protects against potential

splashes which could cause

eye irritation.

Skin Protection

Nitrile rubber gloves. A

standard laboratory coat

should be worn.

Prevents direct skin contact.

For prolonged or repeated

contact, consider gloves with a

higher level of protection and

consult the manufacturer's

resistance data.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area or under a chemical fume

hood.

If vapors or mists are

generated, use a NIOSH-

approved respirator with an

organic vapor cartridge.
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Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is crucial to ensure safety during experimental

procedures involving Ethyl 9-decenoate.

1. Engineering Controls:

Always work in a well-ventilated laboratory.

For procedures with a risk of generating aerosols or vapors, a certified chemical fume hood

is the primary engineering control to be used.

Ensure that safety showers and eyewash stations are readily accessible.

2. Pre-Handling Procedure:

Ensure the work area is clean and free of clutter.

Verify that all necessary PPE is available and in good condition.

Review the experimental protocol and identify potential hazards.

Locate the nearest fire extinguisher, spill kit, and first aid station.

3. Handling:

Don the appropriate PPE as specified in the table above.

Dispense the chemical carefully, avoiding splashing.

Keep containers of Ethyl 9-decenoate closed when not in use.

Use compatible equipment and glassware.

4. Post-Handling:

Decontaminate the work surface with a suitable solvent, followed by washing with soap and

water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1196359?utm_src=pdf-body
https://www.benchchem.com/product/b1196359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove PPE carefully to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Ethyl 9-decenoate and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste solutions of Ethyl 9-decenoate should be collected in a

designated, compatible, and clearly labeled hazardous waste container. Do not mix with

incompatible waste streams.

Contaminated Materials: All materials that have come into contact with the chemical, such as

gloves, absorbent pads, and empty containers, should be treated as hazardous waste and

disposed of accordingly.

Empty Containers: Do not reuse empty containers. They should be triple-rinsed with a

suitable solvent, and the rinsate collected for disposal as chemical waste.

Emergency Procedures
Spill Response Workflow

Immediate Actions Spill Assessment Cleanup Procedure Post-Cleanup

Evacuate Immediate Area Alert Colleagues & Supervisor Ensure Adequate Ventilation Assess Spill Size & Risk Consult SDS (or similar compounds) Don Appropriate PPE Contain Spill with Absorbent Material Collect Absorbed Waste into Labeled Container Decontaminate Spill Area Dispose of Waste as Hazardous Report Incident per Institutional Protocol

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of Ethyl 9-decenoate.

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Consult a physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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